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Compound of Interest

Compound Name: Tesirine

Cat. No.: B3181916

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical information for the handling and disposal of
Tesirine. Tesirine (also known as SG3249) is a cathepsin B-cleavable valine-alanine
pyrrolobenzodiazepine (PBD) dimer used as an antibody-drug conjugate (ADC) payload.[1][2]
[3] PBD dimers are highly potent DNA cross-linking agents, exhibiting powerful antitumor
activity and cytotoxicity.[3] Due to its hazardous nature, stringent adherence to the following
protocols is mandatory to ensure the safety of all personnel and the environment.

Hazard Identification and Risk Assessment

Tesirine is classified as a highly potent active pharmaceutical ingredient (HPAPI).[4] Its primary
hazards include high cytotoxicity, potential for causing serious skin and eye irritation, and
respiratory tract irritation.[5] An intermediate of Tesirine is classified as harmful if swallowed.
Due to the high potency of compounds like Tesirine, occupational exposure limits (OELSs) are
often in the nanogram per cubic meter range.[6]

Key Hazards:
o Cytotoxic: Capable of causing cell death.
e [rritant: Causes serious skin and eye irritation.

e Respiratory Tract Irritant: May cause respiratory irritation if inhaled.
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e Toxic: Harmful if swallowed.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary control measure to protect laboratory personnel
from exposure.[7] All personnel handling Tesirine must be trained in the proper selection and
use of PPE.[7][8]

Table 1: PPE Requirements for Handling Tesirine
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Task

Required PPE

Specifications & Rationale

Handling solid (powder)
Tesirine

- Double Gloves
(chemotherapy-rated) -
Disposable Gown (fluid-
resistant) - Full Face Shield
and Goggles - Fit-tested N95
or N100 Respirator

Handling powdered HPAPIs
presents a high risk of
aerosolization and inhalation.
[7] Double gloving provides an
extra layer of protection. A full
face shield protects against
splashes and airborne

particles.[7]

Handling Tesirine in solution

- Double Gloves
(chemotherapy-rated) -
Disposable Gown (fluid-

resistant) - Safety Goggles

The risk of aerosolization is
lower with solutions, but splash

protection remains critical.[9]

Administering Tesirine (in vivo)

- Double Gloves
(chemotherapy-rated) -
Disposable Gown (fluid-
resistant) - Safety Goggles or
Face Shield

Protects against splashes and
direct contact during

administration.

Handling contaminated waste

- Double Gloves
(chemotherapy-rated) -
Disposable Gown (fluid-

resistant) - Safety Goggles

Prevents exposure during the
collection and segregation of

hazardous waste.

Spill cleanup

- Double Gloves (industrial
thickness, e.g., neoprene,
nitrile) - Disposable Gown
(fluid-resistant) - Full Face
Shield and Goggles - Fit-tested
N95 or N100 Respirator

Provides maximum protection
during emergency situations
where concentrations of the
hazardous material may be
high.[10]

Operational Plan: Step-by-Step Handling Procedures

All handling of Tesirine, especially in its powdered form, must be conducted within a certified

containment system, such as a negative pressure isolator or a Class Il Biological Safety

Cabinet, to minimize exposure risk.[6][7]
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Step 1: Preparation and Gowning

» Before entering the designated handling area, review the Safety Data Sheet (SDS) for
Tesirine.[8]

e Don all required PPE as specified in Table 1. Ensure gloves are worn over the cuffs of the
gown.[11]

Step 2: Weighing and Reconstitution (Solid Tesirine)

Perform all manipulations within a containment isolator or a certified chemical fume hood.

Use dedicated equipment (spatulas, weigh boats, etc.) for handling Tesirine.

Carefully weigh the required amount of Tesirine powder. Avoid creating dust.

To reconstitute, slowly add the solvent to the powder to prevent splashing.

Cap the vial or container securely before removing it from the containment system.
Step 3: Handling Tesirine Solutions

e Conduct all dilutions and transfers of Tesirine solutions within a chemical fume hood or
biological safety cabinet.

e Use Luer-Lok syringes and other safety-engineered devices to prevent leaks and spills.
¢ Avoid creating aerosols.

Step 4: Post-Handling Decontamination

Decontaminate all surfaces that may have come into contact with Tesirine using an
appropriate cleaning agent (e.g., a solution of detergent and water).[12]

Wipe down the exterior of all containers before removing them from the handling area.

Carefully doff PPE, removing gloves last, and dispose of it as trace cytotoxic waste.

Wash hands thoroughly with soap and water after removing all PPE.[13]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b3181916?utm_src=pdf-body
https://trinityconsultants.com/wp-content/uploads/Safe-Handling-for-Antibody-Drug-Conjugates_Service-Sheet.pdf
https://cleanroomtechnology.com/handling-cytotoxic-material-52853
https://www.benchchem.com/product/b3181916?utm_src=pdf-body
https://www.benchchem.com/product/b3181916?utm_src=pdf-body
https://www.benchchem.com/product/b3181916?utm_src=pdf-body
https://www.benchchem.com/product/b3181916?utm_src=pdf-body
https://www.benchchem.com/product/b3181916?utm_src=pdf-body
https://www.benchchem.com/product/b3181916?utm_src=pdf-body
https://ipservices.care/blog/safe-handling-of-cytotoxic-drugs-in-home-care-a-carers-guide
https://www.ruixibiotech.com/file/photo/1705303151.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3181916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper segregation and disposal of Tesirine-contaminated waste are crucial to prevent
environmental contamination and accidental exposure.[14][15] All waste must be handled in
accordance with federal, state, and local regulations.[15]

Table 2: Waste Disposal Guidelines for Tesirine

Waste Type Container Disposal Protocol

Includes used PPE (gloves,
) Yellow Chemotherapy Waste gowns, masks), empty vials,

Trace Contaminated Waste ] ] ]
Container and lightly contaminated lab

supplies (e.qg., pipette tips).[14]

Includes unused or expired
) Black Hazardous Waste Tesirine, grossly contaminated
Bulk Contaminated Waste ] ) ] )
Container items, and materials from spill

cleanup.[14]

Includes needles and syringes
that have come into contact
_ . with Tesirine. Syringes with
Contaminated Sharps Red Sharps Container )
residual volume must be
disposed of as bulk hazardous

waste.[14]

Disposal Workflow:

¢ Segregate Waste: At the point of generation, place contaminated materials into the
appropriate, clearly labeled waste container.[14]

e Secure Storage: Store filled waste containers in a designated Satellite Accumulation Area
(SAA) that is secure and clearly marked as hazardous.[14]

o Professional Disposal: Arrange for a licensed hazardous waste contractor to collect and
dispose of the waste, typically via high-temperature incineration.[16]
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o Documentation: Maintain accurate records of all hazardous waste generated and disposed

of.

Visual Workflow and Logical Relationships

The following diagrams illustrate the essential workflows for handling and disposing of

Tesirine.
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Caption: High-level workflow for the safe handling of Tesirine.
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Caption: Logical flow for the segregation and disposal of Tesirine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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